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Compound of Interest

Compound Name: L-796778

Cat. No.: B1674108 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of L-
796778, a selective agonist of the somatostatin receptor 3 (sst3). The following protocols are

based on general best practices for laboratory chemical waste management and should be

supplemented by your institution's specific environmental health and safety (EHS) guidelines.

Properties of L-796778
A summary of the key physical and chemical properties of L-796778 is provided in the table

below. This information is crucial for its proper handling and in determining the appropriate

disposal route.
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Property Value Reference

Molecular Formula C29H40N6O7 [1]

Molecular Weight 584.66 g/mol [1]

Appearance White to off-white solid [2]

Solubility
DMSO: 100 mg/mL (171.04

mM)
[1]

Storage (Solid) -20°C, stored under nitrogen [1][2]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month (stored under nitrogen)
[1][2][3]

Experimental Protocols: Disposal Procedures
The proper disposal of L-796778, like many research chemicals, involves a multi-step process

that depends on its form (e.g., pure compound, in solution, or contaminated materials). It is

imperative to never dispose of chemical waste down the drain or in the regular trash.[4]

Methodology for Disposal of Unused or Expired L-796778 (Solid)

Consult Institutional Guidelines: Before initiating any disposal procedure, always consult your

institution's specific hazardous waste management protocols.

Labeling: Ensure the original container is clearly labeled with the chemical name "L-796778"

and any known hazard information. If the original label is damaged or unclear, create a new

hazardous waste label that includes the full chemical name and any other required

information as per your institution's policy.

Packaging: Keep the compound in its original, tightly sealed container.[5] If the original

container is compromised, transfer the waste to a new, compatible, and properly labeled

container.

Segregation: Store the container with other non-acutely hazardous chemical waste, away

from incompatible materials.
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Waste Pickup: Arrange for a hazardous waste pickup with your institution's EHS department.

Methodology for Disposal of L-796778 Solutions

Collection: Collect all solutions containing L-796778 in a designated, leak-proof, and

chemically compatible waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "L-796778," the solvent(s) used (e.g., DMSO), and the approximate

concentration.

Storage: Keep the waste container tightly sealed when not in use and store it in a designated

secondary containment bin to prevent spills.[4]

Waste Pickup: Once the container is full, or as per your lab's regular schedule, arrange for its

collection by your institution's EHS department.

Methodology for Disposal of Contaminated Labware and Personal Protective Equipment (PPE)

Solid Waste Collection: Collect all disposable labware (e.g., pipette tips, tubes, gloves) that

has come into contact with L-796778 in a designated hazardous waste bag or container.

Labeling: The container should be clearly labeled as "Solid Chemical Waste" and specify that

it is contaminated with "L-796778."

Sharps: Any contaminated sharps (e.g., needles, scalpels) must be disposed of in a

designated, puncture-resistant sharps container.[6]

Glassware: Reusable glassware should be decontaminated. The first rinse should be

collected and disposed of as hazardous liquid waste.[4] For highly toxic substances, the first

three rinses should be collected.[4]

Disposal: Arrange for the pickup of the solid waste and sharps containers through your

institution's EHS office.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of L-
796778 in various forms.

Start: L-796778 Waste
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Click to download full resolution via product page

Caption: Disposal workflow for L-796778.

Disclaimer: This information is intended for guidance purposes only. Always consult the Safety

Data Sheet (SDS) for L-796778 and adhere to the specific protocols established by your

institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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